Cas no 844891-07-2 (1-Biphenylenecarbonylchloride)

1-Biphenylenecarbonylchloride structure
Product name:1-Biphenylenecarbonylchloride
1-Biphenylenecarbonylchloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Biphenylenecarbonylchloride
- biphenylene-1-carbonyl chloride
- DTXSID60383700
- 1-biphenylenecarbonyl chloride
- 1-Biphenylene carbonyl chloride
- SCHEMBL2402121
- J-504330
- 844891-07-2
-
- Inchi: InChI=1S/C13H7ClO/c14-13(15)11-7-3-6-10-8-4-1-2-5-9(8)12(10)11/h1-7H
- InChI Key: NLSBARINANPMGB-UHFFFAOYSA-N
- SMILES: C1=CC2=C3C=CC=C(C3=C2C=C1)C(=O)Cl
Computed Properties
- Exact Mass: 214.0185425g/mol
- Monoisotopic Mass: 214.0185425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.391
- Boiling Point: 343.3°C at 760 mmHg
- Flash Point: 162°C
- Refractive Index: 1.782
1-Biphenylenecarbonylchloride Related Literature
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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Samantha R. Levine,Kimberly E. Beatty Chem. Commun., 2016,52, 1835-1838
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
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Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
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